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Compound of Interest

Compound Name: 5-Bromo-7-azaindole

Cat. No.: B068098

Essential Safety and Handling Guide for 5-
Bromo-7-azaindole

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 5-Bromo-7-azaindole
(CAS No: 183208-35-7), a key intermediate in pharmaceutical synthesis. Adherence to these
procedures is essential for ensuring laboratory safety and operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)

5-Bromo-7-azaindole is classified with several hazards requiring comprehensive protection. It
is harmful if swallowed, causes severe skin irritation and serious eye damage, and may lead to
respiratory irritation.[1][2][3][4][5] The substance is also recognized as toxic to aquatic life with

long-lasting effects.[1]

Minimum Required PPE:
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Protection Type

Specification

Rationale

Eye & Face Protection

Chemical safety goggles with
side shields (conforming to
EN166 or NIOSH standards). A
face shield is recommended
for larger quantities or when

splashing is possible.[1][6][7]

To prevent contact with the
eyes, which can cause serious,

irreversible damage.[2][3][7]

Skin Protection

Nitrile rubber gloves (check
breakthrough time). A lab coat
is mandatory. For extensive
handling, a chemical-resistant
suit is advised.[1][2][7][8]

To avoid skin irritation and
potential absorption.[1][3]
Contaminated clothing must be
removed and washed before
reuse.[1][7]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood is
required.[1][6][8] If ventilation
is inadequate or for high-
concentration exposure, a
NIOSH-approved N95 dust
mask or a full-face respirator
with appropriate cartridges
(Type P3, EN 143) must be
used.[2][6][7]

To prevent inhalation of dust,
which may cause respiratory
tract irritation.[1][2][3]

Safe Handling and Storage Protocol

Proper handling and storage are crucial to minimize exposure risk and maintain chemical

integrity.

Operational Steps:

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[1][2]

e Engineering Controls: All work should be conducted in a well-ventilated laboratory, preferably

within a certified chemical fume hood, to minimize dust and aerosol formation.[2][6][7]
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e Handling: Avoid all direct contact with the substance.[6][7] Do not breathe dust.[1][6]
Weighing and transferring should be done carefully to prevent dust generation.

e Hygiene: Wash hands thoroughly with soap and water after handling and before breaks.[1][3]
[6] Do not eat, drink, or smoke in the laboratory area where the chemical is used.[1][3][5]

o Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated
area.[1][3][6] The product should be stored locked up and away from incompatible materials
such as strong oxidizing agents.[1][3][6][7][9]

Emergency and First Aid Procedures

Immediate and appropriate first aid is critical in the event of exposure. Always show the Safety
Data Sheet (SDS) to attending medical personnel.[6]

Exposure Route First Aid Protocol

Immediately rinse with plenty of water for at

least 15 minutes, holding eyelids open. Remove
Eye Contact )

contact lenses if present and easy to do. Seek

immediate medical attention.[1][2][6][7]

Take off all contaminated clothing immediately.
) Wash the affected area with plenty of soap and
Skin Contact ] )
water for at least 15 minutes. Seek medical

attention if irritation persists.[1][2][6][7]

Move the exposed individual to fresh air. If
Inhalation breathing is difficult or stops, provide artificial

respiration. Seek medical attention.[1][2][6][7]

Do NOT induce vomiting. Rinse mouth
thoroughly with water. Never give anything by
Ingestion mouth to an unconscious person. Call a poison

control center or physician immediately.[1][2][6]

[7]

Spill and Disposal Management
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Accidental Release Measures:

Evacuate the area and ensure adequate ventilation.[6]

Wear the full personal protective equipment as described in Section 1.

Avoid generating dust.[1][6][7]

Carefully sweep up or vacuum the spilled solid material.[1][6]

Collect the waste in a suitable, labeled, and sealed container for disposal.[1][6]

Do not allow the substance to enter drains or waterways.[1][6]

Waste Disposal: Disposal must be conducted in accordance with all local, regional, and
national regulations.[1][3][6] The chemical waste should be handled by a licensed disposal
company.[6] One approved method is to dissolve the material in a combustible solvent and
incinerate it in a chemical incinerator equipped with an afterburner and scrubber.[6]

Physicochemical Data for 5-Bromo-7-azaindole

The following table summarizes key quantitative data for 5-Bromo-7-azaindole.

Property Value Reference
Molecular Formula C7HsBrN2 [21[6][71[10]
Molecular Weight 197.03 g/mol [11[6][71[10]

White to yellow or light brown
Appearance : . [1]6]8][11]
crystalline powder/solid

Melting Point 169 - 180.7 °C [1][2][6][71[10]
Boiling Point ~357 °C (Predicted) [1][6]

log Pow (Octanol/Water) 1.8-2.225 [2][3][6]
Storage Temperature ;:Z:: Temperature, in a dry [11][12]
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Workflow for Safe Handling

The following diagram outlines the procedural flow for safely handling 5-Bromo-7-azaindole
from receipt to disposal.

Preparation Handling Post-Handling & Disposal

1. Review SDS & 2. Verify Engineering 4. Carefully Weigh & 5. Perform Experiment 6. Decontaminate 8. Segregate Waste 9. Arrange for Licensed
‘Assess Risks > Controls (Fume Hood) 3. Don Full PPE Transfer Compound Under Ventilation " Work Area 7- Doff PPE Correctly (Solid & Contaminated PPE) Chemical Disposal

T

Click to download full resolution via product page

Caption: Workflow for handling 5-Bromo-7-azaindole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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